
Mass Spectrometry Fragmentation Pattern of
But-3-yn-2-amine: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: But-3-yn-2-amine

CAS No.: 30389-17-4

Cat. No.: B1312585

Get Quote

1. Introduction

Brief overview of But-3-yn-2-amine and its relevance.

Importance of mass spectrometry in structural elucidation.

2. Experimental Methodology

Instrumentation: Details of the mass spectrometer used (e.g., model, manufacturer),

ionization source (e.g., Electron Ionization), and analyzer (e.g., Quadrupole, Time-of-Flight).

Sample Introduction: Method of sample introduction (e.g., direct infusion, gas

chromatography).

Operating Conditions: Key parameters such as ionization energy, source temperature, and

mass range scanned.

3. Results and Discussion
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Mass Spectrum: Presentation of the full mass spectrum.

Molecular Ion: Identification and discussion of the molecular ion peak (M+•).

Fragmentation Analysis: Detailed analysis of the major fragment ions observed. This section

would include proposed structures for each fragment and the mechanisms of their formation

(e.g., alpha-cleavage, McLafferty rearrangement, etc.).

4. Data Summary

A table summarizing the key quantitative data.

m/z Relative Abundance (%) Proposed Fragment

5. Fragmentation Pathway Diagram

A Graphviz diagram illustrating the proposed fragmentation pathway.

Fragment_1 Fragment_3- Loss of Z

Fragment_2But-3-yn-2-amine (M+•) - Loss of Y

Click to download full resolution via product page

Caption: Proposed fragmentation pathway of But-3-yn-2-amine under electron ionization.

6. Conclusion

Summary of the key findings and their implications for the characterization of But-3-yn-2-
amine and related compounds.

This template outlines how the information would be presented once the necessary

experimental data is available.
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To cite this document: BenchChem. [Mass Spectrometry Fragmentation Pattern of But-3-yn-
2-amine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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